3-Bromo-2-cyano-6-(trifluoromethyl)aniline
Overview
Description
3-Bromo-2-cyano-6-(trifluoromethyl)aniline, also known as 3-Bromo-6-trifluoromethylaniline, is an aromatic amine which is widely used in the synthesis of organic compounds due to its unique reactivity. It is a colorless liquid and is soluble in a variety of organic solvents. It is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
3-Bromo-2-cyano-6-(trifluoromethyl)aniline is widely used in scientific research due to its unique reactivity. It has been used in the synthesis of pharmaceuticals, agrochemicals, and materials science. It has also been used in the synthesis of heterocyclic compounds, such as indoles and pyridines, and in the synthesis of fluorescent dyes.
Mechanism of Action
3-Bromo-2-cyano-6-(trifluoromethyl)aniline is an aromatic amine, which means that it can undergo nucleophilic substitution reactions with nucleophiles such as bromide ions. This reactivity allows it to be used in the synthesis of organic compounds.
Biochemical and Physiological Effects
This compound is not known to have any direct biochemical or physiological effects. However, it is used in the synthesis of pharmaceuticals, agrochemicals, and materials science, and these compounds may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
3-Bromo-2-cyano-6-(trifluoromethyl)aniline has several advantages for use in lab experiments. It is a colorless liquid and is soluble in a variety of organic solvents, making it easy to work with. It is also relatively stable, making it suitable for long-term storage. However, it is also toxic and should be handled with care.
Future Directions
There are several potential future directions for the use of 3-Bromo-2-cyano-6-(trifluoromethyl)aniline. It could be used in the synthesis of new pharmaceuticals, agrochemicals, and materials science. It could also be used in the synthesis of new fluorescent dyes or heterocyclic compounds. Additionally, it could be used in the synthesis of new catalysts or reagents for organic synthesis.
properties
IUPAC Name |
2-amino-6-bromo-3-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3N2/c9-6-2-1-5(8(10,11)12)7(14)4(6)3-13/h1-2H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXZATNXFHIIPJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(F)(F)F)N)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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